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4-Chlorobutan-2-ol as organic synthesis
Intermediate

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-Chlorobutan-2-ol

CAS No.: 2203-34-1

Cat. No.: S685894

Fundamental Chemical Profile

The table below summarizes the key identifiers and properties of 4-Chlorebutan-2-ol:

Property Category Details

CAS Number 2203-34-1 [1] [2]

Molecular Formula C4HgCIO [1] [2]

Molecular Weight 108.57 g/mol [1]

IUPAC Name 4-chlorobutan-2-ol [1]

SMILES Cc(cccho [1]

InChl Key AKMIPCJUTXDZKR-UHFFFAOYSA-N [1]
XLogP3 0.9 [1]

Hydrogen Bond Donor Count 11[2]

Hydrogen Bond Acceptor Count 1[2]
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Property Category Details

Topological Polar Surface Area 20.2 A2[2]

Synthetic Applications and Protocols

The reactivity of 4-chlorebutan-2-ol is defined by its two functional groups, making it a flexible building

block for constructing oxetanes, amines, and other derivatives.

Key Reaction Pathways

The diagram below illustrates the major reaction pathways of 4-chlorobutan-2-ol under different conditions,

as revealed in a study of its reactivity with aqueous sodium hydroxide [3].
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Detailed Experimental Protocols

Protocol 1: Synthesis of 4-Chloro-2-butanone from 4-Chlorobutan-2-ol via 4-Hydroxy-2-butanone This

patent describes a solvent-free method for synthesizing 4-chloro-2-butanone, a related intermediate,

achieving yields over 95% [4].

¢ Reaction Principle: A chlorination reaction where the hydroxyl group of 4-Hydroxy-2-butanone is
converted to a chloride using thionyl chloride (SOCIz), forming 4-Chloro-2-butanone [4].
e Materials:
o 4-Hydroxy-2-butanone (50 g)
o Thionyl chloride (SOCIz, 82 g)
o 5 wt% Sodium bicarbonate (NaHCO3) solution
e Procedure:
o Setup: Charge 50 g of 4-Hydroxy-2-butanone into a 500 mL four-necked flask equipped with a
stirrer, thermometer, and dropping funnel.
o Cooling: Cool the reaction mixture to -5°C.
o Chlorination: Slowly add 82 g of thionyl chloride dropwise into the flask while maintaining the
temperature below -5°C.
o Reaction:
= After addition, allow the mixture to warm and stir at room temperature for 2-3 hours.
= Subsequently, heat the mixture to 60°C and maintain this temperature for 0.5-1 hour.
= Cool the reaction mixture back to room temperature.
o Work-up:
= Wash the organic layer with 5 wt% sodium bicarbonate solution until the aqueous phase
reaches pH 7.
= Isolate the product by & (& /E, reduction of pressure, i.e., distillation under reduced
pressure) to obtain 4-chloro-2-butanone [4].

Protocol 2: Amination to Synthesize 4-Isopropylamino-2-butanel This reaction demonstrates the use of 4-

chlorobutan-2-ol as a substrate for nucleophilic substitution with amines.

¢ Reaction Principle: The chlorine atom undergoes nucleophilic substitution with isopropyl amine,
yielding a 3-amino alcohol derivative [3].
e Materials:
o 4-Chlorobutan-2-ol
o Isopropyl amine
e Procedure:
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o Reaction: React 4-chlorobutan-2-ol with an excess of isopropyl amine.
o Monitoring: The reaction proceeds with a measured rate constant of (45.0 + 1.3) x 10-6s~1to
form 4-isopropylamino-2-butanol [3].

Application Notes for Industry

¢ Pharmaceutical Intermediates: This compound is a versatile intermediate for synthesizing
pharmaceuticals like B-blockers, kinase inhibitors, and non-steroidal anti-inflammatory drugs
(NSAIDs). Its chirality is crucial for creating molecules with specific biological activity [2].
e Agrochemical and Material Science: It finds use in creating herbicides, fungicides, and serves as
a building block for specialty chemicals and chiral materials [2].
¢ Advantages and Considerations:
o Versatility: The two functional groups allow for sequential and selective reactions, enabling
diverse molecular architectures [1] [2].
o Chirality: The chiral center permits the synthesis of enantiomerically pure compounds, which is
critical in drug development [2].
o Process Efficiency: Solvent-free synthetic routes, as shown in Protocol 1, offer advantages for
industrial production by simplifying the process and reducing waste [4].

Safety and Handling

4-Chlorobutan-2-ol requires careful handling. Consult its Safety Data Sheet (SDS) before use. The table

below summarizes hazard information from one data source [1]:

Hazard Statement Pictogram Meaning

| H225: Highly Flammable liquid and vapor. H304: May be fatal if swallowed and enters airways. H412:
Harmful to aquatic life with long-lasting effects. | Flammable; Health Hazard | Wear appropriate personal
protective equipment (PPE) including gloves and safety goggles. Use in a well-ventilated area, away from

ignition sources. Avoid release to the environment [1]. |

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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as-organic-synthesis-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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